N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-3-iodo-4-methoxybenzamide

• IUPAC Name: N-[(2,6-dimethylphenyl)carbamothioyl]-3-iodo-4-methoxybenzamide
• InChI: InChI=1S/C17H17IN2O2S/c1-10-5-4-6-11(2)15(10)19-17(23)20-16(21)12-7-8-14(22-3)13(18)9-12/h4-9H,1-3H3,(H2,19,20,21,23)
• InChI Key: JRJCAGAHTSEIQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)I
• Molecular Formula: C17H17IN2O2S
• Molecular Weight: 440.3 g/mol

Description

“N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-3-iodo-4-methoxybenzamide” is a complex organic compound. It contains several functional groups, including an amide group (-CONH2), a thioamide group (-CSNH2), an iodine atom attached to a benzene ring, and a methoxy group (-OCH3) also attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a benzene ring. The exact structure would depend on the positions of these groups on the benzene ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amide and thioamide groups might be involved in condensation or hydrolysis reactions. The iodine atom could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Properties such as melting point, boiling point, and solubility could be influenced by factors like the size and shape of the molecule, the functional groups present, and the overall polarity.

Future Directions

The potential applications and future directions for this compound would depend largely on its properties and reactivity. It could potentially be of interest in fields like medicinal chemistry or materials science, but without more information, it’s difficult to speculate.